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CAS No.: 602-85-7

Cat. No.: B1675761

Get Quote

A Foreword for the Modern Researcher: The study of ergoline alkaloids has perpetually been at

the forefront of medicinal chemistry and pharmacology. Among these, lysergol emerges as a

compound of significant interest, not for hallucinogenic properties often associated with its

relatives, but for its versatile chemical scaffold and nuanced biological activities. This guide

serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, providing a deep dive into the core chemical and pharmacological

aspects of lysergol. We will move beyond a mere recitation of facts to an integrated

understanding of its synthesis, properties, and potential, grounded in established scientific

principles and methodologies.

The Ergoline Core: Unveiling the Chemical
Architecture of Lysergol
Lysergol is a tetracyclic ergoline alkaloid, a structural classification that underpins its unique

chemical behavior and biological interactions. Its systematic IUPAC name is [(6aR,9R)-7-

methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinolin-9-yl]methanol[1][2]. The ergoline skeleton

is a rigid framework composed of a fused indole and quinoline ring system, which provides a

specific three-dimensional orientation for its substituent groups.
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The key stereochemical features of lysergol are the two chiral centers at the C-6a and C-9

positions, which are in the R configuration[1]. This specific stereochemistry is crucial for its

biological activity and distinguishes it from its isomers.

Below is a two-dimensional representation of the chemical structure of lysergol:

Caption: 2D chemical structure of lysergol.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its handling, formulation, and analytical characterization. The table below summarizes the key

properties of lysergol.

Property Value Source(s)

Molecular Formula C₁₆H₁₈N₂O [1][2]

Molecular Weight 254.33 g/mol [1][2]

CAS Number 602-85-7 [1]

Appearance
Off-white to pale brown fine

powder

Melting Point >183 °C (decomposes)

Solubility

Soluble in DMSO and

dimethylformamide (approx. 20

mg/mL). Slightly soluble in

methanol and pyridine.

[3]

UV/Vis (λmax) 227, 242, 311 nm [3]

Synthesis and Natural Occurrence
Lysergol can be obtained through both extraction from natural sources and total chemical

synthesis. The choice of method depends on the desired scale, purity, and the availability of

starting materials.
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Natural Occurrence and Extraction
Lysergol is a minor alkaloid found in certain species of fungi, most notably in the ergot fungus

Claviceps purpurea, and in the seeds of several plants in the Convolvulaceae family, such as

Ipomoea hederacea (morning glory)[2].

Experimental Protocol: Extraction and Purification of Lysergol from Ipomoea hederacea Seeds

This protocol is a synthesis of established methods for the efficient extraction and purification of

lysergol, yielding a high-purity product.

Materials and Reagents:

Dried and powdered Ipomoea hederacea seeds

Dichloromethane

Methanol

Ammonia solution

n-Hexane

Hydrochloric acid (HCl)

Acetic acid

Activated carbon

Diatomaceous earth (Hyflo)

Sodium sulfate (anhydrous)

Rotary evaporator

Glass-lined reactor

Step-by-Step Methodology:
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Extraction:

Mix 1200 kg of powdered Ipomoea hederacea seeds with 120 kg of sodium bicarbonate in

a rotary extractor.

Add 3600 liters of a dichloromethane:methanol (85:15) solvent mixture.

Adjust the pH of the solution to 8.0-8.5 with ammonia gas at room temperature and stir for

4 hours.

Transfer the solvent mixture to a distillation vessel and concentrate under vacuum.

Acid-Base Treatment (First Stage):

Take the crude wet material of lysergol and adjust the pH to < 2 with HCl at room

temperature.

Cool the mixture to 10-20°C and adjust the pH to 9.0-9.5 with liquid ammonia, then stir for

3-4 hours.

Filter the precipitate and wash with a chilled methanol solution.

Perform a defatting step by washing the material with n-Hexane.

Purification (Second Stage):

Dissolve the crude lysergol in methanol (7 times the weight of lysergol) in a glass-lined

reactor at room temperature.

Adjust the pH of the methanolic solution to 5.0-5.4 by adding acetic acid at 35-40°C and

stir until the solution is clear.

Add activated carbon (5% of the weight of lysergol) and stir for 30 minutes.

Filter the solution through diatomaceous earth.

Crystallization:
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Transfer the clear filtrate to a glass-lined reactor and cool to 10-20°C.

Adjust the pH to 9.0-9.5 with liquid ammonia to induce crystallization.

Filter the crystalline material and wash with a chilled methanol solution.

Dry the purified lysergol under vacuum.

Repeat the purification process to obtain high-purity lysergol[4].

Powdered Ipomoea hederacea Seeds

Solvent Extraction
(DCM:MeOH, pH 8.0-8.5)

Concentration
(Vacuum)

First Acid-Base Treatment
(HCl, NH3) & Defatting (Hexane)

Second Acid-Base Treatment
(Acetic Acid, NH3) & Charcoal

Crystallization
(Methanol, pH 9.0-9.5)

High-Purity Lysergol
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Caption: Workflow for the extraction and purification of lysergol.

Total Chemical Synthesis
The total synthesis of lysergol provides a route to access this molecule and its analogs with

high precision and the ability to introduce structural modifications. One of the elegant and

efficient strategies involves a palladium-catalyzed domino cyclization of an amino allene

bearing a bromoindolyl group[4][5][6][7].

Conceptual Workflow: Palladium-Catalyzed Domino Cyclization

This synthetic strategy hinges on the construction of the C/D ring system of the ergoline

skeleton in a single, domino reaction sequence. The key steps involve the formation of an

allene intermediate, followed by a palladium-catalyzed cyclization that establishes the

tetracyclic core of lysergol[4][5][7].

Bromoindolyl Precursor

Allene Formation

Pd-Catalyzed
Domino Cyclization

Functional Group
Manipulation

(±)-Lysergol
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Caption: Conceptual workflow for the total synthesis of lysergol.

While a full, step-by-step experimental protocol for the total synthesis is extensive and beyond

the immediate scope of this guide, the key transformation involves the reaction of an amino

allene with a palladium catalyst, which orchestrates a cascade of cyclization events to form the

ergoline ring system[4][5][7]. This approach has been successfully employed for the synthesis

of (±)-lysergic acid, (±)-lysergol, and (±)-isolysergol[4][5][7].

Pharmacological Profile: A Nuanced Interaction with
Receptors
Lysergol's pharmacological profile is characterized by its interactions with various

neurotransmitter receptors, particularly those of the serotonin (5-HT) and dopamine systems.

Unlike its more famous relative, lysergic acid diethylamide (LSD), lysergol is not considered a

hallucinogen in humans.

Receptor Binding and Functional Activity
The following table summarizes the available data on the binding affinities (Ki) and functional

activities (EC50) of (+)-lysergol at several key human receptors. Lower Ki values indicate

higher binding affinity, and lower EC50 values indicate greater potency in functional assays.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 17 Tech Support

https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.quickcompany.in/patents/process-for-extracting-high-purity-lysergol-from-ipomoea-hederacea
https://pubmed.ncbi.nlm.nih.gov/18956869/
https://www.semanticscholar.org/paper/Total-synthesis-of-(%2B-)-lysergic-acid%2C-lysergol%2C-by-Inuki-Oishi/a723d40fbab88248f9f7d3e2bbc106cdde98d437
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.quickcompany.in/patents/process-for-extracting-high-purity-lysergol-from-ipomoea-hederacea
https://pubmed.ncbi.nlm.nih.gov/18956869/
https://www.semanticscholar.org/paper/Total-synthesis-of-(%2B-)-lysergic-acid%2C-lysergol%2C-by-Inuki-Oishi/a723d40fbab88248f9f7d3e2bbc106cdde98d437
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor
Binding
Affinity (Ki,
nM)

Functional
Activity (EC50,
nM)

Emax (% of 5-
HT)

Source(s)

5-HT₁A High Affinity 73 ± 6 51% [3][8]

5-HT₂A High Affinity 1.6 ± 0.5 51% [3][8]

5-HT₂B High Affinity >10,000 - [8]

5-HT₂C High Affinity 6.6 ± 1.4 43% [3][8]

Dopamine (D₂-

like)
Moderate Affinity - -

Adrenergic (α₁)
Antagonist

Activity
- -

Note: Data for dopamine and adrenergic receptors is less consistently reported in a quantitative

format in the available literature.

The data indicate that (+)-lysergol is a potent partial agonist at the 5-HT₂A and 5-HT₂C

receptors and a partial agonist at the 5-HT₁A receptor[8]. Its lack of hallucinogenic activity,

despite its affinity for the 5-HT₂A receptor, is a topic of ongoing research and may be related to

its specific signaling profile (biased agonism) or its pharmacokinetic properties.

Analytical Methodologies for Lysergol
Accurate and precise analytical methods are crucial for the quality control of lysergol, whether

it is sourced from natural extraction or chemical synthesis. High-Performance Liquid

Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy

are two powerful techniques for this purpose.

High-Performance Liquid Chromatography (HPLC)
Protocol: Validated RP-HPLC Method for the Quantification of Lysergol

This protocol outlines a validated reverse-phase HPLC method suitable for the routine quality

control analysis of lysergol.
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Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm)

Mobile Phase: Isocratic elution with Methanol:Acetonitrile:0.1% Ortho-phosphoric acid

(25:20:55, v/v/v), with the pH adjusted to 6.5 with triethylamine[1].

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection: UV at 230 nm[1]

Injection Volume: 20 µL

Method Validation Parameters:

Linearity: The method should be linear over a concentration range of at least 50-1000

ng/mL[1].

Precision: The relative standard deviation (RSD) for intra- and inter-day precision should be

less than 2%.

Accuracy: The recovery should be within 98-102%.

Limit of Quantification (LOQ): Approximately 50 ng/mL[1].

Quantitative Nuclear Magnetic Resonance (qNMR)
Spectroscopy
qNMR is a primary analytical method that allows for the direct quantification of a substance

without the need for a chemically identical reference standard.

Protocol: qNMR for Purity Assessment of Lysergol

Instrumentation and Sample Preparation:

NMR Spectrometer: 400 MHz or higher
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Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆)

Internal Standard: A certified reference material with a known purity and signals that do not

overlap with lysergol's signals (e.g., maleic acid).

Sample Preparation: Accurately weigh the lysergol sample and the internal standard into a

vial and dissolve in a known volume of the deuterated solvent. Transfer the solution to an

NMR tube.

Data Acquisition and Processing:

Acquire a ¹H NMR spectrum with appropriate parameters for quantitative analysis (e.g.,

sufficient relaxation delay).

Process the spectrum, including phasing and baseline correction.

Integrate the signals of both the lysergol and the internal standard.

Purity Calculation: The purity of the lysergol sample can be calculated using the following

equation:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard)

* (m_standard / m_analyte) * P_standard

Where:

I = Integral of the signal

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

P = Purity of the standard

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum of lysergol will show characteristic signals for the

aromatic protons of the indole ring, the olefinic proton, the protons of the piperidine ring, the

N-methyl group, and the hydroxymethyl group.

¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the 16 carbon

atoms in the lysergol molecule, providing a unique fingerprint for structural confirmation.

Detailed spectral assignments can be found in specialized literature[9][10][11][12][13][14].

Infrared (IR) Spectroscopy: The IR spectrum of lysergol will exhibit characteristic absorption

bands corresponding to its functional groups, including:

N-H stretching of the indole ring

O-H stretching of the alcohol

C-H stretching (aromatic and aliphatic)

C=C stretching of the aromatic and olefinic groups

C-N and C-O stretching vibrations

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) of lysergol will

show a prominent protonated molecular ion [M+H]⁺ at m/z 255.2[15]. Tandem mass

spectrometry (MS/MS) will reveal characteristic fragmentation patterns, including the loss of

water and fragmentation of the ergoline ring system, which can be used for structural

elucidation and confirmation[15][16][17][18][19].

Applications and Future Directions
Lysergol's primary significance in the pharmaceutical industry lies in its role as a key starting

material for the synthesis of several important drugs[6].

Nicergoline: A vasodilator used to treat senile dementia and other vascular disorders.

Cabergoline: A dopamine agonist used to treat hyperprolactinemia and Parkinson's disease.

The unique pharmacological profile of lysergol itself, particularly its potent and selective

interactions with serotonin receptors without inducing hallucinogenic effects, makes it an
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intriguing scaffold for the development of novel therapeutics targeting a range of central

nervous system disorders. Further research into its specific signaling pathways and the

structure-activity relationships of its analogs could unlock new avenues for drug discovery.

Conclusion
Lysergol stands as a testament to the enduring value of natural products in modern drug

discovery and development. Its complex chemical architecture, accessible through both natural

sourcing and sophisticated synthetic strategies, provides a rich platform for chemical

exploration. A thorough understanding of its physicochemical properties, pharmacological

profile, and analytical methodologies, as detailed in this guide, is essential for any researcher

seeking to harness the potential of this versatile ergoline alkaloid. As our understanding of the

intricate signaling of the central nervous system deepens, the nuanced pharmacology of

lysergol and its derivatives will undoubtedly continue to inspire new therapeutic innovations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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